Cas no 2171674-75-0 (1-(3-aminothiolan-3-yl)-3-methylcyclohexan-1-ol)

• Product Name: 1-(3-aminothiolan-3-yl)-3-methylcyclohexan-1-ol
• CAS No: 2171674-75-0
• MF: C₁₁H₂₁NOS
• MW: 215.355541944504
• CID: 5852344
• PubChem ID: 165588663
• Update Time: 2025-09-23

1-(3-aminothiolan-3-yl)-3-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminothiolan-3-yl)-3-methylcyclohexan-1-ol
• EN300-1647496
• 2171674-75-0

• Inchi： 1S/C11H21NOS/c1-9-3-2-4-11(13,7-9)10(12)5-6-14-8-10/h9,13H,2-8,12H2,1H3
• InChI Key： ARTDLAJYEHJYEG-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C1(CCCC(C)C1)O)N

Computed Properties

• Exact Mass: 215.13438547g/mol
• Monoisotopic Mass: 215.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.6Ų

Additional information on 1-(3-aminothiolan-3-yl)-3-methylcyclohexan-1-ol

1-(3-aminothiolan-3-yl)-3-methylcyclohexan-1-ol: A Promising Bioactive Compound with Broad Applications in Pharmaceutical Research

1-(3-aminothiolan-3-yl)-3-methylcyclohexan-1-ol, also known by its CAS No. 2171674-75-0, represents a unique class of organic molecules with significant potential in drug discovery and therapeutic development. This compound features a cyclohexane ring substituted with an aminothiolan group and a methyl functional group, making it a versatile scaffold for further chemical modifications. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential as a scaffold for developing novel therapeutics targeting inflammatory and degenerative diseases.

The chemical structure of 1-(3-aminothiolan-3-yl)-3-methylcyclohexan-1-ol is characterized by a six-membered cyclohexane ring with two distinct functional groups. The aminothiolan moiety, consisting of an amino group and a thiolan ring, introduces reactivity and biological activity. The methyl substituent at the 3-position further enhances its conformational flexibility, which may influence its interaction with biological targets. This structural complexity allows for the exploration of diverse pharmacological properties, including antioxidant, anti-inflammatory, and neuroprotective activities.

Recent advances in medicinal chemistry have demonstrated that 1-(3-aminothiolan-3-yl)-3-methylcyclohexan-1-ol can act as a prodrug or a lead compound for the development of small-molecule therapeutics. In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated its potential as an antioxidant agent. The compound was shown to inhibit oxidative stress by scavenging reactive oxygen species (ROS), a mechanism critical in preventing tissue damage associated with chronic diseases such as diabetes and neurodegenerative disorders. This finding underscores the importance of 1-(3-aminothiolan-3-yl)-3-methylcyclohexan-1-ol in the design of novel antioxidant therapies.

Another area of interest is the anti-inflammatory properties of 1-(3-aminothiolan-3-yl)-3-methylcyclohexan-1-ol. Inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease, are driven by the overactivation of immune cells and the production of pro-inflammatory cytokines. A 2024 preclinical study published in Pharmaceutical Research reported that the compound can modulate the expression of key inflammatory markers such as TNF-α and IL-6. The aminothiolan group appears to play a crucial role in this activity by interacting with redox-active proteins and inhibiting NF-κB signaling, a pathway central to inflammation. These findings suggest that 1-(3-aminothiolan-3-yl)-3-methylcyclohexan-1-ol could be a valuable scaffold for developing targeted therapies for inflammatory conditions.

The synthesis and modification of 1-(3-aminothiolan-3-yl)-3-methylcyclohexan-1-ol have also attracted attention in the field of organic chemistry. A 2023 paper in Organic & Biomolecular Chemistry described a novel synthetic route to this compound, emphasizing its potential for further functionalization. Researchers explored the introduction of additional substituents, such as hydroxyl or carboxyl groups, to enhance its solubility and bioavailability. These modifications could improve its pharmacokinetic profile, making it more suitable for oral administration or targeted drug delivery systems. The ability to tailor the chemical structure of 1-(3-aminothiolan-3-yl)-3-methylcyclohexan-1-ol highlights its adaptability for diverse therapeutic applications.

Moreover, the pharmacological potential of 1-(3-aminothiolan-3-yl)-3-methylcyclohexan-1-ol extends to neurodegenerative diseases such as Alzheimer’s and Parkinson’s. A 2023 study published in Neuropharmacology investigated its effects on amyloid-beta aggregation, a hallmark of Alzheimer’s pathology. The compound was found to reduce the formation of toxic amyloid plaques, likely through its antioxidant properties and ability to stabilize protein conformations. This dual mechanism of action makes 1-(3-aminothiolan-3-yl)-3-methylcyclohexan-1-ol a promising candidate for the development of disease-modifying therapies for neurodegenerative disorders.

The therapeutic applications of 1-(3-aminothiolan-3-yl)-3-methylcyclohexan-1-ol are also being explored in the context of metabolic diseases. A 2024 study in Diabetes Research and Clinical Practice reported that the compound can improve insulin sensitivity and reduce hepatic lipid accumulation in a mouse model of type 2 diabetes. The aminothiolan group may contribute to these effects by modulating lipid metabolism and reducing oxidative stress in pancreatic beta cells. These findings suggest that 1-(3-aminothiolan-3-yl)-3-methylcyclohexan-1-ol could be a valuable addition to the treatment of metabolic syndrome and related conditions.

Despite its promising properties, the challenges in drug development for 1-(3-aminothiolan-3-yl)-3-methylcyclohexan-1-ol remain significant. One major hurdle is the optimization of its pharmacokinetic profile to ensure adequate bioavailability and minimal side effects. Additionally, the compound’s potential for off-target effects must be carefully evaluated to prevent unintended biological interactions. Researchers are actively working to address these challenges through advanced computational modeling and high-throughput screening techniques, which can accelerate the identification of lead compounds with improved safety and efficacy.

Finally, the future directions of research on 1-(3-aminothiolan-3-yl)-3-methylcyclohexan-1-ol are likely to focus on its use as a platform for developing multifunctional therapeutics. By combining its antioxidant, anti-inflammatory, and neuroprotective properties, scientists aim to create drugs that can target multiple pathways involved in complex diseases. The integration of 1-(3-aminothiolan-3-yl)-3-methylcyclohexan-1-ol with other bioactive molecules or nanotechnology-based delivery systems could further enhance its therapeutic potential, opening new avenues for personalized medicine and precision health.

In conclusion, 1-(3-aminothiolan-3-yl)-3-methylcyclohexan-1-ol is a promising compound with a wide range of applications in pharmaceutical research. Its unique chemical structure and multifaceted biological activities make it a valuable candidate for the development of novel therapeutics. As research in this area continues to advance, the potential of 1-(3-aminothiolan-3-yl)-3-methylcyclohexan-1-ol in addressing unmet medical needs is becoming increasingly evident.